Cas no 80018-08-2 (2-(Propylimino-(2-chlorophenyl)methyl)-4-chlorophenol)

• Product name: 2-(Propylimino-(2-chlorophenyl)methyl)-4-chlorophenol
• CAS No: 80018-08-2
• MF: C₁₆H₁₅Cl₂NO
• MW: 308.202402353287
• CID: 985003
• PubChem ID: 3061912

2-(Propylimino-(2-chlorophenyl)methyl)-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(Propylimino-(2-chlorophenyl)methyl)-4-chlorophenol
• 80018-08-2
• Phenol, 4-chloro-2-((2-chlorophenyl)(propylimino)methyl)-
• 4-Chloro-2-((2-chlorophenyl)(propylimino)methyl)phenol

• Inchi： InChI=1S/C16H15Cl2NO/c1-2-9-19-16(12-5-3-4-6-14(12)18)13-10-11(17)7-8-15(13)20/h3-8,10,20H,2,9H2,1H3
• InChI Key： VVTHTRSRAQUTAS-UHFFFAOYSA-N
• SMILES： CCCN=C(C1=CC=CC=C1Cl)C2=C(C=CC(=C2)Cl)O

Computed Properties

• Exact Mass: 307.05307
• Monoisotopic Mass: 307.05307
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 5.2

Experimental Properties

• Density: 1.27
• Boiling Point: 430.2°C at 760 mmHg
• Flash Point: 214°C
• Refractive Index: 1.606